Cas no 2020572-61-4 (6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile
• CAS No: 2020572-61-4
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 5347100
• Update Time: 2025-05-19

6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4,4-difluoropiperidin-1-yl)nicotinonitrile
• 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile

• Inchi： 1S/C11H11F2N3/c12-11(13)3-5-16(6-4-11)10-2-1-9(7-14)8-15-10/h1-2,8H,3-6H2
• InChI Key： LITNGFMPSXIBAW-UHFFFAOYSA-N
• SMILES： FC1(CCN(C2C=CC(C#N)=CN=2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9

Additional information on 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile

Research Briefing on 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile (CAS: 2020572-61-4)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile (CAS: 2020572-61-4), a promising small molecule in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its potential applications in drug discovery, particularly as a kinase inhibitor or modulator of specific biological pathways.

Recent studies have highlighted the unique structural features of 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile, which contribute to its pharmacological properties. The presence of the difluoropiperidine moiety enhances metabolic stability and bioavailability, while the pyridine-3-carbonitrile scaffold offers versatile binding capabilities. These characteristics make it a valuable candidate for further optimization and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory activity against a panel of kinases. The results demonstrated selective inhibition of certain kinases involved in inflammatory and oncogenic pathways, suggesting potential therapeutic applications in autoimmune diseases and cancer. The study also reported a favorable pharmacokinetic profile, with good oral bioavailability and moderate half-life in preclinical models.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the synthetic routes for 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile, optimizing the yield and purity of the compound. The authors proposed a scalable synthesis method that could facilitate large-scale production for further preclinical and clinical studies. This advancement is particularly significant for researchers aiming to explore the compound's full therapeutic potential.

Ongoing research is focusing on the derivatization of 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile to enhance its potency and selectivity. Preliminary data from structure-activity relationship (SAR) studies indicate that modifications at specific positions of the pyridine ring could lead to improved target engagement and reduced off-target effects. These findings are expected to be published in the coming months.

In conclusion, 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carbonitrile represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and potential for further development. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in disease-relevant models. The compound's unique chemical features and recent advancements in its synthesis and application make it a noteworthy candidate for continued investigation in the field of chemical biology and drug discovery.